Cas no 138764-23-5 (1H-Indene-4-carbothioamide, 2,3-dihydro-2-methyl-1-oxo-)

• Product Name: 1H-Indene-4-carbothioamide, 2,3-dihydro-2-methyl-1-oxo-
• CAS No: 138764-23-5
• MF: C₁₁H₁₁NOS
• MW: 205.276141405106
• CID: 1265123
• Update Time: 2024-08-04

1H-Indene-4-carbothioamide, 2,3-dihydro-2-methyl-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-4-carbothioamide, 2,3-dihydro-2-methyl-1-oxo-

• Inchi： 1S/C11H11NOS/c1-6-5-9-7(10(6)13)3-2-4-8(9)11(12)14/h2-4,6H,5H2,1H3,(H2,12,14)
• InChI Key： NZBDPNQPWYJTQH-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(C(N)=S)=CC=C2)CC1C

Computed Properties

• Exact Mass: 205.05623

Experimental Properties

• Density: 1.270±0.06 g/cm3(Predicted)
• Boiling Point: 388.7±52.0 °C(Predicted)
• PSA: 43.09
• pka: 12.36±0.40(Predicted)